Cas no 62177-48-4 (4-Isothiazolecarboxylic acid, 3-methyl-5-[(phenylmethyl)amino]-)

• Product Name: 4-Isothiazolecarboxylic acid, 3-methyl-5-[(phenylmethyl)amino]-
• CAS No: 62177-48-4
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• CID: 455367
• PubChem ID: 12335946
• Update Time: 2025-04-19

4-Isothiazolecarboxylic acid, 3-methyl-5-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 4-Isothiazolecarboxylic acid, 3-methyl-5-[(phenylmethyl)amino]-
• 5-(benzylamino)-3-methyl-1,2-thiazole-4-carboxylic acid
• 62177-48-4
• AKOS017956081
• DTXSID70491320

• Inchi： 1S/C12H12N2O2S/c1-8-10(12(15)16)11(17-14-8)13-7-9-5-3-2-4-6-9/h2-6,13H,7H2,1H3,(H,15,16)
• InChI Key： MEYHTOOEXFHPSP-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C(C)=N1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 248.06206
• Monoisotopic Mass: 248.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 90.5Ų

Experimental Properties

• PSA: 62.22